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Compound of Interest

Compound Name: Tetrasul-d4

Cat. No.: B12409663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Tetrasul-d4, a deuterated analog of the acaricide Tetrasul. This document is intended to serve

as a resource for researchers, scientists, and professionals in drug development who require

this compound for their studies.

Commercial Suppliers and Availability
Tetrasul-d4 is a specialized chemical and is currently available from a limited number of

commercial suppliers. The primary application of deuterated compounds like Tetrasul-d4 is in

analytical research, particularly in studies utilizing mass spectrometry, where it can serve as an

internal standard for the quantification of its non-deuterated counterpart.

Two prominent suppliers identified as offering Tetrasul-d4 are Santa Cruz Biotechnology

(SCBT) and Alfa Chemistry. While both list the product, detailed specifications may require

direct inquiry.
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Supplier
Catalog
Number

Purity Formulation Price

Santa Cruz

Biotechnology
sc-214458

Information not

publicly available

Information not

publicly available

Information not

publicly available

Alfa Chemistry
Information not

publicly available

Information not

publicly available

Information not

publicly available

Information not

publicly available

Note: Quantitative data such as purity, formulation, and price are not consistently provided in

publicly accessible materials. It is highly recommended to contact the suppliers directly to

obtain the most current and detailed product information, including certificates of analysis.

Chemical Properties
Property Value

Molecular Formula C₁₂H₂D₄Cl₄S[1]

Molecular Weight 328.08 g/mol [1]

Experimental Applications and Protocols
Currently, there is a lack of published, detailed experimental protocols specifically utilizing

Tetrasul-d4. However, based on the common applications of deuterated small molecules, its

primary use would be as an internal standard in quantitative mass spectrometry-based assays

for the detection of Tetrasul.

General Workflow for using Tetrasul-d4 as an Internal
Standard:
The following diagram illustrates a typical experimental workflow for using a deuterated internal

standard in a quantitative analysis, such as liquid chromatography-mass spectrometry (LC-

MS).
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Caption: A typical workflow for quantitative analysis using a deuterated internal standard.

Synthesis of Deuterated Compounds
While a specific synthesis protocol for Tetrasul-d4 is not readily available in the public domain,

the scientific literature describes general methods for the deuteration of organic molecules.

These methods are crucial for the development of deuterated standards for drugs and

pesticides. One common approach involves the reductive deuteration of precursor molecules

using a deuterium source.

Signaling Pathways
There is no available information in the scientific literature regarding the involvement of Tetrasul

or Tetrasul-d4 in specific signaling pathways. The primary role of Tetrasul is as an acaricide,

and its deuterated form is intended for analytical purposes.

Conclusion
Tetrasul-d4 is a commercially available deuterated compound, primarily supplied by specialty

chemical companies like Santa Cruz Biotechnology and Alfa Chemistry. Its main application is

expected to be as an internal standard for the accurate quantification of Tetrasul in various

matrices using mass spectrometry. Researchers requiring this compound should directly

contact the suppliers to obtain detailed product specifications and pricing. The lack of specific

experimental protocols and biological pathway information highlights an opportunity for further

research into the applications and properties of this molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12409663?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409663?utm_src=pdf-body
https://www.benchchem.com/product/b12409663?utm_src=pdf-body
https://www.benchchem.com/product/b12409663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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